Cas no 2171928-12-2 (2-{4-(9H-fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetic acid)

• Product Name: 2-{4-(9H-fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetic acid
• CAS No: 2171928-12-2
• MF: C₂₃H₂₁N₃O₄
• MW: 403.430545568466
• CID: 5567255
• PubChem ID: 165592721
• Update Time: 2025-05-25

2-{4-(9H-fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1652933
• 2171928-12-2
• 2-{4-[(9H-fluoren-9-ylmethoxy)carbonyl]-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetic acid
• 2-{4-(9H-fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetic acid

• Inchi： 1S/C23H21N3O4/c27-22(28)11-14-9-10-20-21(12-24-25-20)26(14)23(29)30-13-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,12,14,19H,9-11,13H2,(H,24,25)(H,27,28)
• InChI Key： HFJUOMJOPQCCON-UHFFFAOYSA-N
• SMILES： O(C(N1C2C=NNC=2CCC1CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.15320616g/mol
• Monoisotopic Mass: 403.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 636
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-{4-(9H-fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo4,3-bpyridin-5-yl}acetic acid

2-{4-(9H-Fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetic Acid

2-{4-(9H-Fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetic acid is a complex organic compound with the CAS number 2171928-12-2. This compound belongs to the class of pyrazolo[4,3-b]pyridine derivatives, which have garnered significant attention in recent years due to their diverse biological activities and potential applications in drug discovery. The molecule features a fluorenylmethoxycarbonyl (Fmoc) group attached to the pyrazolo[4,3-b]pyridine ring system, making it a valuable substrate for various chemical modifications and bioconjugation studies.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazolo[4,3-b]pyridine core. This core is then subjected to functionalization reactions to introduce the Fmoc group. The Fmoc group is well-known for its role as a protecting group in peptide synthesis and has been extensively used in solid-phase synthesis strategies. Its introduction into this compound enhances its versatility, enabling it to serve as a building block for more complex structures or as a ligand in metalloorganic frameworks.

Recent studies have highlighted the potential of pyrazolo[4,3-b]pyridine derivatives in the field of antimicrobial agents. Researchers have demonstrated that these compounds exhibit potent activity against various bacterial and fungal strains. The presence of the Fmoc group in this compound may further modulate its antimicrobial properties by influencing its solubility and membrane permeability. This makes it a promising candidate for further investigation in the development of novel antibiotics.

In addition to its biological applications, this compound has also been explored for its potential in optoelectronic materials. The pyrazolo[4,3-b]pyridine moiety is known to exhibit strong fluorescence properties under UV light, which can be harnessed in the design of organic light-emitting diodes (OLEDs) and sensors. The integration of the Fmoc group may enhance these optoelectronic properties by altering the conjugation length and energy levels within the molecule.

The structural complexity of 2-{4-(9H-fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetic acid presents both challenges and opportunities for chemists. Its synthesis requires precise control over reaction conditions to ensure high yields and purity. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity.

From a pharmacological perspective, this compound has shown potential as a lead molecule in drug discovery programs targeting various diseases. Its ability to interact with specific biological targets makes it a valuable tool for studying molecular mechanisms and designing more effective therapeutic agents. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

In conclusion, 2-{4-(9H-fluoren-9-ylmethoxy)carbonyl-1H,4H,5H,6H,7H-pyrazolo[4,3-b]pyridin-5-yl}acetic acid is a versatile compound with multifaceted applications in chemistry and biology. Its unique structure and functional groups make it an attractive candidate for further exploration across diverse research domains.